Cas no 2137843-16-2 (3-Chloro-5-(methoxymethyl)-1,2,3,6-tetrahydropyridine)

• Product Name: 3-Chloro-5-(methoxymethyl)-1,2,3,6-tetrahydropyridine
• CAS No: 2137843-16-2
• MF: C₇H₁₂ClNO
• MW: 161.629281044006
• CID: 5958167
• PubChem ID: 165452270
• Update Time: 2025-09-20

3-Chloro-5-(methoxymethyl)-1,2,3,6-tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-(methoxymethyl)-1,2,3,6-tetrahydropyridine
• EN300-742475
• 2137843-16-2
• 3-Chloro-5-(methoxymethyl)-1,2,3,6-tetrahydropyridine

• Inchi： 1S/C7H12ClNO/c1-10-5-6-2-7(8)4-9-3-6/h2,7,9H,3-5H2,1H3
• InChI Key： LDPIEVSUNOIBPB-UHFFFAOYSA-N
• SMILES： ClC1C=C(COC)CNC1

Computed Properties

• Exact Mass: 161.0607417g/mol
• Monoisotopic Mass: 161.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-Chloro-5-(methoxymethyl)-1,2,3,6-tetrahydropyridine

Introduction to 3-Chloro-5-(methoxymethyl)-1,2,3,6-tetrahydropyridine (CAS No. 2137843-16-2)

3-Chloro-5-(methoxymethyl)-1,2,3,6-tetrahydropyridine, identified by its Chemical Abstracts Service (CAS) number 2137843-16-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This tetrahydropyridine derivative has garnered attention due to its structural versatility and potential applications in the synthesis of bioactive molecules. The presence of both chloro and methoxymethyl substituents in its molecular framework imparts unique reactivity, making it a valuable intermediate in the development of novel therapeutic agents.

The compound belongs to the broader class of tetrahydropyridines, which are known for their role in various pharmacological contexts. Specifically, tetrahydropyridine scaffolds are frequently encountered in drugs targeting neurological disorders, cardiovascular diseases, and metabolic conditions. The structural motif is characterized by a saturated six-membered ring containing nitrogen, which contributes to its ability to interact with biological targets such as enzymes and receptors.

In recent years, there has been a surge in research focused on developing new derivatives of tetrahydropyridines due to their demonstrated efficacy in modulating biological pathways. The chloro substituent at the 3-position and the methoxymethyl group at the 5-position in 3-Chloro-5-(methoxymethyl)-1,2,3,6-tetrahydropyridine enhance its synthetic utility by providing reactive sites for further functionalization. This flexibility has enabled researchers to explore its potential as a precursor for more complex molecules with tailored pharmacological properties.

One of the most compelling aspects of this compound is its role in the synthesis of pharmacologically active agents. For instance, derivatives of tetrahydropyridines have been investigated for their potential as acetylcholinesterase inhibitors, which are crucial in managing cognitive decline associated with neurodegenerative diseases such as Alzheimer's disease. The chloro and methoxymethyl groups facilitate further derivatization into more sophisticated structures that can enhance binding affinity and selectivity towards specific biological targets.

The methoxymethyl group, in particular, is a key feature that distinguishes this compound from other tetrahydropyridine derivatives. It serves as a handle for introducing additional functional groups through etherification or alkylation reactions, thereby expanding the chemical space available for drug discovery. This adaptability makes 3-Chloro-5-(methoxymethyl)-1,2,3,6-tetrahydropyridine a valuable building block in medicinal chemistry.

Recent advancements in computational chemistry have further highlighted the significance of this compound. Molecular modeling studies have demonstrated that modifications at the 3- and 5-positions can significantly influence the binding kinetics and thermodynamics of tetrahydropyridine-based drugs. These insights have guided the design of new analogs with improved pharmacokinetic profiles and reduced side effects.

The synthesis of 3-Chloro-5-(methoxymethyl)-1,2,3,6-tetrahydropyridine typically involves multi-step organic transformations starting from readily available precursors. Common synthetic routes include nucleophilic substitution reactions followed by cyclization steps to construct the tetrahydropyridine core. The chloro substituent can be introduced via halogenation reactions, while the methoxymethyl group is often incorporated through etherification or alkylation processes.

In industrial settings, the production of this compound is optimized for scalability and cost-efficiency without compromising purity standards. Advanced purification techniques such as column chromatography or recrystallization are employed to ensure high-quality intermediates for subsequent pharmaceutical applications.

The growing interest in tetrahydropyridine derivatives has also spurred innovation in synthetic methodologies. Catalytic processes have been developed to streamline key transformation steps while minimizing byproduct formation. These advancements not only improve yield but also align with green chemistry principles by reducing hazardous waste generation.

From a regulatory perspective, 3-Chloro-5-(methoxymethyl)-1,2,3,6-tetrahydropyridine must meet stringent quality control measures before being used in pharmaceutical formulations. Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced consistently and safely for intended applications.

The compound's potential extends beyond traditional drug development into areas such as agrochemicals and specialty chemicals. Its structural features make it amenable to modifications that could yield novel compounds with applications in crop protection or material science.

Future research directions may focus on exploring new synthetic pathways that enhance efficiency or on discovering novel bioactivities associated with derivatives of this tetrahydropyridine scaffold. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to translate these findings into tangible therapeutic benefits.